Cas no 54905-33-8 (Butanoyl bromide, 2-methyl-)

• Product Name: Butanoyl bromide, 2-methyl-
• CAS No: 54905-33-8
• MF: C₅H₉BrO
• MW: 165.028361082077
• CID: 353334
• PubChem ID: 12158293
• Update Time: 2025-04-19

Butanoyl bromide, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoyl bromide, 2-methyl-
• 2-methylbutanoyl bromide
• 54905-33-8
• SCHEMBL10718837
• DTXSID90478830

• Inchi： 1S/C5H9BrO/c1-3-4(2)5(6)7/h4H,3H2,1-2H3
• InChI Key： DTNJGESPXQMVNV-UHFFFAOYSA-N
• SMILES： BrC(C(C)CC)=O

Computed Properties

• Exact Mass: 163.98367
• Monoisotopic Mass: 163.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07